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Compound of Interest

Compound Name: 4-Hydroxy Omeprazole Sulfone
CAS No.: 1346600-70-1
Cat. No.: B585648

Get Quote

This guide provides an in-depth exploration of 4-Hydroxy Omeprazole Sulfone, a significant
human metabolite of the widely prescribed proton pump inhibitor, omeprazole. Designed for
researchers, scientists, and drug development professionals, this document delves into the
core aspects of its formation, pharmacokinetic profile, analytical quantification, and clinical
relevance, moving beyond a simple recitation of facts to explain the underlying scientific
principles and their practical implications.

Section 1: Introduction to Omeprazole Metabolism -
A Tale of Two CYPs

Omeprazole, a cornerstone in the treatment of acid-related disorders, is extensively
metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.[1] The
biotransformation of omeprazole is a classic example of parallel metabolic pathways,
predominantly governed by two key enzymes: CYP2C19 and CYP3A4.[2][3]
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o CYP2C19-mediated Hydroxylation: This pathway leads to the formation of 5-
hydroxyomeprazole. The activity of CYP2C19 is subject to significant genetic polymorphism,
which is a major determinant of inter-individual variability in omeprazole clearance.[3][4]

o CYP3A4-mediated Sulfoxidation: This enzyme is responsible for the conversion of
omeprazole to omeprazole sulfone.[2][4]

These primary metabolites, 5-hydroxyomeprazole and omeprazole sulfone, are generally
considered to have no significant effect on gastric acid secretion.[5][6] They undergo further
biotransformation, leading to the formation of secondary metabolites, including the subject of
this guide, 4-Hydroxy Omeprazole Sulfone.[7]

Section 2: The Genesis of 4-Hydroxy Omeprazole
Sulfone

4-Hydroxy Omeprazole Sulfone is a secondary metabolite, meaning it is formed from the
further metabolism of the primary metabolites of omeprazole. There are two principal pathways
that converge to form this compound:

o Hydroxylation of Omeprazole Sulfone: The primary metabolite, omeprazole sulfone (formed
by CYP3A4), can undergo hydroxylation, a reaction catalyzed by CYP2C19, to yield 4-
Hydroxy Omeprazole Sulfone.[7]

o Sulfoxidation of 5-Hydroxyomeprazole: Conversely, the other primary metabolite, 5-
hydroxyomeprazole (formed by CYP2C19), can be sulfoxidized by CYP3A4 to form the
same 4-Hydroxy Omeprazole Sulfone.[7]

This metabolic convergence underscores the intricate interplay between CYP2C19 and
CYP3A4 in the overall disposition of omeprazole.

Chemical Identity and Nomenclature

It is crucial to address a point of potential confusion in the literature. The metabolite of interest
is formally named 4-Hydroxy Omeprazole Sulfone, with the CAS number 1346600-70-1.[8][9]
This nomenclature specifies that the hydroxyl group is attached to the 4th position of the
pyridine ring. It should be distinguished from the sulfoxidation product of 5-hydroxyomeprazole,
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where the initial hydroxylation occurs on the methyl group of the pyridine ring. For clarity and
precision, this guide will exclusively use the term 4-Hydroxy Omeprazole Sulfone.

Section 3: Metabolic Pathway of Omeprazole

The metabolic cascade of omeprazole is a critical determinant of its pharmacokinetic profile
and clinical efficacy. The following diagram illustrates the key enzymatic steps leading to the
formation of 4-Hydroxy Omeprazole Sulfone.

CYP2C19 5-Hydroxyomeprazole CYP3A4

(Hydroxylation Sulfoxidation)
Omeprazole CYP3A4 CYP2C19 4-Hydroxy Omeprazole Sulfone
(Sulfoxidation) (Hydroxylation

Omeprazole Sulfone
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Figure 1: Metabolic pathway of omeprazole leading to 4-Hydroxy Omeprazole Sulfone.

Section 4: Pharmacokinetics and Clinical
Implications

The formation and elimination of omeprazole metabolites, including 4-Hydroxy Omeprazole
Sulfone, are intrinsically linked to the activity of CYP2C19 and CYP3AA4.

The Central Role of CYP2C19 Polymorphism

The genetic polymorphism of CYP2C19 is the most significant factor influencing the
pharmacokinetics of omeprazole. Individuals can be classified as poor, intermediate, extensive,
or ultrarapid metabolizers, which directly impacts the plasma concentrations of the parent drug
and its metabolites.

In CYP2C19 poor metabolizers, the hydroxylation pathway is impaired. This leads to:

o Higher plasma concentrations and a longer half-life of omeprazole.
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e A metabolic shift towards the CYP3A4-mediated sulfoxidation pathway, resulting in a relative
increase in the formation of omeprazole sulfone.[7] Consequently, the subsequent formation
of 4-Hydroxy Omeprazole Sulfone via the hydroxylation of omeprazole sulfone is also
affected. The elimination of omeprazole sulfone itself is slower in poor metabolizers,
suggesting that its clearance is also partly dependent on CYP2C19.[7]

Conversely, in CYP2C19 ultrarapid metabolizers, the rapid hydroxylation of omeprazole leads
to lower plasma concentrations of the parent drug and potentially reduced therapeutic efficacy
at standard doses.

Pharmacological Activity

The primary metabolites of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone, are
known to lack significant antisecretory activity.[6] While direct studies on the pharmacological
activity of 4-Hydroxy Omeprazole Sulfone are limited, it is widely accepted to be an inactive
metabolite. The clinical significance of this metabolite lies not in its direct pharmacological
effects, but rather in its utility as a biomarker for studying the metabolic pathways of
omeprazole and in understanding drug-drug interactions.

Section 5: Analytical Quantification of 4-Hydroxy
Omeprazole Sulfone

The accurate quantification of omeprazole and its metabolites in biological matrices is essential
for pharmacokinetic studies, therapeutic drug monitoring, and drug metabolism research.
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold
standard for this purpose due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Quantification in
Human Plasma

This protocol provides a robust framework for the simultaneous determination of omeprazole,
5-hydroxyomeprazole, omeprazole sulfone, and by extension, can be adapted for 4-Hydroxy
Omeprazole Sulfone.

5.1.1. Materials and Reagents
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o Reference standards: Omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, 4-Hydroxy
Omeprazole Sulfone.

« Internal Standard (IS): A stable isotope-labeled analog (e.g., Omeprazole-d3) is highly
recommended.

o HPLC-grade acetonitrile, methanol, and water.
e Formic acid and ammonium acetate.

e Human plasma (K2EDTA).

5.1.2. Sample Preparation (Protein Precipitation)

» Aliquot 100 pL of human plasma (calibrators, quality controls, or unknown samples) into a
1.5 mL microcentrifuge tube.

e Add 20 pL of the internal standard working solution and vortex briefly.

e Add 300 pL of ice-cold acetonitrile to precipitate plasma proteins.[6]

» Vortex vigorously for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[6]

o Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

5.1.3. Chromatographic and Mass Spectrometric Conditions
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Parameter Condition
LC System Standard HPLC or UHPLC system

C18 reversed-phase column (e.g., 2.1 x 50 mm,
Column

1.8 pm)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Flow Rate

0.4 mL/min

Gradient

Start at 5% B, ramp to 95% B over 3-5 minutes,

hold, and re-equilibrate

Injection Volume

5-10 L

MS System

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

5.1.4. MRM Transitions (Illustrative)

Analyte Precursor lon (m/z) Product lon (m/z)
Omeprazole 346.1 198.1
5-Hydroxyomeprazole 362.1 214.1

Omeprazole Sulfone 362.1 198.1

4-Hydroxy Omeprazole 348 1 (To be determined
Sulfone experimentally)
Omeprazole-d3 (I1S) 349.1 201.1

Note: The MRM transition for 4-Hydroxy Omeprazole Sulfone needs to be optimized by
infusing a solution of the reference standard into the mass spectrometer.
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Figure 2: Workflow for the LC-MS/MS quantification of omeprazole metabolites.

Section 6: Conclusion and Future Directions

4-Hydroxy Omeprazole Sulfone is a key secondary metabolite in the complex

biotransformation of omeprazole. Its formation is a testament to the intricate interplay of

CYP2C19 and CYP3A4, the two major enzymes governing omeprazole's disposition. While

pharmacologically inactive, its study provides valuable insights into:

Individual Metabolic Phenotypes: The relative abundance of 4-Hydroxy Omeprazole
Sulfone and other metabolites can serve as a sensitive indicator of an individual's CYP2C19
and CYP3A4 activity.

Drug-Drug Interaction Potential: Understanding the complete metabolic profile of omeprazole
is crucial for predicting and managing potential drug-drug interactions.

Future research should focus on elucidating the specific pharmacokinetic parameters of 4-

Hydroxy Omeprazole Sulfone and its potential utility as a more refined biomarker for

phenotyping studies. The development and validation of specific analytical methods for its

quantification will be paramount to achieving these goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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